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Compound of Interest

Compound Name: Dimethyl nitromalonate

CAS No.: 5437-67-2

Cat. No.: B1296143

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of dimethyl
nitromalonate, a valuable intermediate in organic synthesis. The document details the

underlying reaction mechanism, provides established experimental protocols, and presents

relevant quantitative data to support laboratory applications.

Introduction
Dimethyl nitromalonate is a key building block in the synthesis of various organic compounds,

including amino acids. Its preparation typically involves the direct nitration of dimethyl

malonate. This guide explores the common synthetic routes and the mechanistic principles

governing this transformation.

Reaction Mechanism
The synthesis of dimethyl nitromalonate proceeds via the electrophilic nitration of the acidic

methylene proton of dimethyl malonate. The reaction is typically carried out using a strong
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nitrating agent, such as fuming nitric acid. The generally accepted mechanism involves the

following key steps:

Formation of the Nitronium Ion: In the presence of a strong acid (often sulfuric acid, though

fuming nitric acid can self-protonate to some extent), nitric acid is protonated and

subsequently loses a molecule of water to form the highly electrophilic nitronium ion (NO₂⁺).

Enolate Formation: The α-carbon of dimethyl malonate is acidic due to the electron-

withdrawing effect of the two adjacent ester groups. In the reaction medium, a small

equilibrium concentration of the enolate or the enol tautomer exists.

Nucleophilic Attack: The electron-rich enolate acts as a nucleophile, attacking the

electrophilic nitronium ion. This step forms the C-N bond and is the core of the nitration

process.

Deprotonation: A base (such as water or the bisulfate ion) removes a proton from the

intermediate to regenerate the carbonyl group and yield the final product, dimethyl
nitromalonate.

The following diagram illustrates this proposed reaction pathway:
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Step 1: Nitronium Ion Formation

Step 2: Enolate Formation Step 3: Nucleophilic Attack

Step 4: Deprotonation

HNO₃ H₂O⁺-NO₂
+ H⁺

H₂SO₄ HSO₄⁻

NO₂⁺ (Nitronium Ion)- H₂O

H₂O

H₃O⁺

Dimethyl Malonate Enolate⇌ Intermediate+ NO₂⁺ Dimethyl Nitromalonate

+ H₂O
- H₃O⁺

Click to download full resolution via product page

Proposed reaction mechanism for the synthesis of dimethyl nitromalonate.

Experimental Protocols
Two primary methods for the synthesis of dimethyl nitromalonate from dimethyl malonate are

prevalent in the literature. The classical method by Arndt and Rose provides a moderate yield,

while a later, higher-temperature method offers significantly improved results.

Method 1: Arndt-Rose Procedure (Lower Temperature)
[1][2]
This procedure is based on the original synthesis described in 1935.
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Materials:

Dimethyl malonate

Fuming nitric acid

Ice

Water

Standard laboratory glassware for reactions at reduced temperatures

Procedure:

Dimethyl malonate is cooled to 0°C in an ice bath.

Fuming nitric acid is added slowly to the cooled dimethyl malonate, ensuring the temperature

is maintained at 0°C.

After the addition is complete, the cooling bath is removed, and the reaction mixture is

allowed to warm to 30°C over a period of 30 minutes.

The reaction mixture is then cooled back down to 0°C and held at this temperature for an

additional 2.5 hours.

The reaction is quenched by pouring the mixture into water.

The dimethyl nitromalonate product is then isolated.

Method 2: High-Yield Procedure (Elevated Temperature)
[1]
This improved method, adapted from a patented process for dialkyl nitromalonates, offers a

significantly higher yield.

Materials:

Dimethyl malonate
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Fuming nitric acid

Urea solution (5%)

Solvent for extraction (e.g., diethyl ether or dichloromethane)

Drying agent (e.g., anhydrous magnesium sulfate)

Standard laboratory glassware for reactions at elevated temperatures and for liquid-liquid

extraction

Procedure:

Fuming nitric acid is added portion-wise to dimethyl malonate while maintaining the reaction

temperature between 15°C and 50°C. The total reaction time will vary inversely with the

temperature, from about four hours at the lower end to about 50 minutes at the higher end.

The reaction temperature is maintained within this range for the duration of the reaction.

After the reaction is complete, the mixture is quenched by pouring it into ice water.

The product is extracted from the aqueous mixture using a suitable organic solvent.

The organic extract is washed sequentially with water and a 5% urea solution.

The organic layer is dried over an anhydrous drying agent.

The solvent is removed under reduced pressure, and the resulting crude product can be

purified by vacuum distillation to yield pure dimethyl nitromalonate.

Quantitative Data
The following table summarizes the key quantitative data associated with the synthesis of

dimethyl nitromalonate.
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Parameter Arndt-Rose Method High-Yield Method

Starting Material Dimethyl Malonate Dimethyl Malonate

Nitrating Agent Fuming Nitric Acid Fuming Nitric Acid

Reaction Temperature 0°C to 30°C 15°C to 50°C

Reaction Time ~3 hours ~50 minutes to 4 hours

Yield ~60%[1][2] ~90%[1]

Spectroscopic Data:

Detailed, publicly available spectroscopic data (¹H NMR, ¹³C NMR, IR) for dimethyl
nitromalonate is not extensively reported in the primary literature search. However, the

synthesis of the analogous diethyl nitromalonate is well-documented, and its spectral data can

serve as a useful reference. For diethyl nitromalonate, the boiling point is reported as 81-83°C

at 0.3 mmHg, and the refractive index is n²⁵_D_ = 1.4274.[1]

Safety Considerations
Fuming nitric acid is a highly corrosive and oxidizing substance. It should be handled with

extreme care in a well-ventilated fume hood, and appropriate personal protective equipment

(gloves, safety glasses, lab coat) must be worn.

Nitration reactions can be highly exothermic and have the potential to become explosive if

the temperature is not carefully controlled.[1] Adherence to the specified temperature ranges

is critical for safety.

Quenching the reaction mixture should be done cautiously by slowly adding the reaction

mixture to ice water.

Conclusion
The synthesis of dimethyl nitromalonate can be achieved through the direct nitration of

dimethyl malonate. While the classical Arndt-Rose procedure provides a viable route, the

higher-temperature method offers a significant improvement in yield, making it a more efficient

choice for laboratory and potential scale-up applications. Careful control of the reaction
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temperature is paramount to ensure both a high yield and a safe reaction. The mechanistic

understanding of this reaction as an electrophilic substitution on the active methylene carbon

provides a basis for further optimization and application in organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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